LG 101506
LG 101506
Selective RXR modulator (Ki values are 3, 9 and 11 for RXRα, RXRβ and RXRγ respectively). Displays poor binding affinity for RAR isoforms (Ki values are 2746, 3516 and >10,000 nM for RARα, RARβ and RARγ respectively). Binding to RXR results in selective activation of RXR:PPARγ, RXR:PPARα and RXR:PPARδ heterodimers.
Brand Name:
Vulcanchem
CAS No.:
331248-11-4
VCID:
VC0004698
InChI:
InChI=1S/C25H34F2O3/c1-16(12-22(28)29)10-9-11-17(2)19-13-18(24(3,4)5)14-20(25(6,7)8)23(19)30-15-21(26)27/h9-14,21H,15H2,1-8H3,(H,28,29)/b10-9+,16-12+,17-11-
SMILES:
CC(=CC(=O)O)C=CC=C(C)C1=C(C(=CC(=C1)C(C)(C)C)C(C)(C)C)OCC(F)F
Molecular Formula:
C25H34F2O3
Molecular Weight:
420.53
LG 101506
CAS No.: 331248-11-4
Inhibitors
VCID: VC0004698
Molecular Formula: C25H34F2O3
Molecular Weight: 420.53
| CAS No. | 331248-11-4 |
|---|---|
| Product Name | LG 101506 |
| Molecular Formula | C25H34F2O3 |
| Molecular Weight | 420.53 |
| IUPAC Name | (2E,4E,6Z)-7-[3,5-ditert-butyl-2-(2,2-difluoroethoxy)phenyl]-3-methylocta-2,4,6-trienoic acid |
| Standard InChI | InChI=1S/C25H34F2O3/c1-16(12-22(28)29)10-9-11-17(2)19-13-18(24(3,4)5)14-20(25(6,7)8)23(19)30-15-21(26)27/h9-14,21H,15H2,1-8H3,(H,28,29)/b10-9+,16-12+,17-11- |
| SMILES | CC(=CC(=O)O)C=CC=C(C)C1=C(C(=CC(=C1)C(C)(C)C)C(C)(C)C)OCC(F)F |
| Description | Selective RXR modulator (Ki values are 3, 9 and 11 for RXRα, RXRβ and RXRγ respectively). Displays poor binding affinity for RAR isoforms (Ki values are 2746, 3516 and >10,000 nM for RARα, RARβ and RARγ respectively). Binding to RXR results in selective activation of RXR:PPARγ, RXR:PPARα and RXR:PPARδ heterodimers. |
| Synonyms | Alternative Name: LG 1506 |
| PubChem Compound | 9845057 |
| Last Modified | Dec 03 2021 |
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